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Abstract

Nitrogen dioxide (NO2), a reddish-brown gas, has a rich and complex history, from its early,
enigmatic observations to its current status as a molecule of significant industrial and biological
interest. This technical guide provides a comprehensive overview of the discovery and history
of nitrogen dioxide research, detailing its initial identification, the evolution of its synthesis and
detection methods, and the elucidation of its multifaceted roles in chemistry and biology. The
document summarizes key quantitative data in structured tables, provides detailed
experimental protocols for pivotal historical and modern experiments, and visualizes complex
signaling pathways and workflows using the DOT language for Graphviz. This guide is intended
to serve as a valuable resource for researchers, scientists, and professionals in drug
development, offering a deep dive into the scientific journey of this important nitrogen oxide.

Discovery and Early History

The story of nitrogen dioxide is intrinsically linked with the early explorations of "airs" (gases) by
pioneering chemists of the 18th century. While not immediately identified as a distinct chemical
entity, its characteristic reddish-brown fumes were a recurring observation in experiments
involving nitric acid and nitrates.

The "Red Vapors" of Scheele
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The first documented observation of what we now know as nitrogen dioxide is often attributed
to the Swedish chemist Carl Wilhelm Scheele in the 1770s. While investigating the properties
of saltpeter (potassium nitrate), Scheele noted the production of "red vapors" when the
substance was heated with acetic acid.[1][2] This phenomenon was a puzzle to his
contemporaries, including the prominent chemist Torbern Bergman, who sought Scheele's
expertise to understand the purity of the saltpeter.[2] Scheele's explanation, framed within the
phlogiston theory of the time, was that the saltpeter had absorbed "phlogiston” upon heating (a
process we now understand as reduction to nitrite) and that the subsequent addition of a weak
acid liberated a "new phlogisticated gas."[3]

Priestley's "Nitrous Air" and the Isolation of Nitrogen
Dioxide

The English chemist and natural philosopher Joseph Priestley conducted extensive
experiments on various "airs" in the 1770s. In his seminal work, "Experiments and
Observations on Different Kinds of Air," he described the preparation of "nitrous air" (nitric
oxide, NO) by the reaction of metals like copper with nitric acid (then known as "spirit of nitre").
[4][5] A crucial observation made by Priestley was that when this colorless "nitrous air" was
mixed with "common air" (or "dephlogisticated air," his term for oxygen), it would turn into a
reddish-brown gas, which we now identify as nitrogen dioxide. This reaction was not only a key
step in the characterization of NO but also represented the first deliberate and controlled

production of NO:z in a laboratory setting. Priestley's work laid the foundation for understanding
the relationship between different oxides of nitrogen.

Synthesis of Nitrogen Dioxide

The methods for producing nitrogen dioxide have evolved from small-scale laboratory
preparations to large-scale industrial processes, reflecting its growing importance in chemical
manufacturing.

Laboratory Synthesis

Several methods are employed for the laboratory-scale synthesis of nitrogen dioxide. These
methods are often chosen for their convenience and the purity of the resulting gas.
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e Reaction of Nitric Acid with Metals: A common and straightforward method involves the
reaction of concentrated nitric acid with a metal, such as copper.[6]

4 HNOs(conc) + Cu(s) —» Cu(NOs)z(aq) + 2 NO2(g) + 2 H20(l)

o Thermal Decomposition of Metal Nitrates: Heating certain metal nitrates, particularly those of
heavy metals like lead, results in their decomposition to the metal oxide, nitrogen dioxide,
and oxygen.

2 Pb(NOs)2(s) — 2 PbO(s) + 4 NO2(g) + O2(q)

Industrial Production: The Ostwald Process

The primary industrial method for producing nitrogen dioxide is as an intermediate in the
Ostwald process, which is the cornerstone of modern nitric acid production. Developed by
Wilhelm Ostwald in the early 20th century, this process catalytically oxidizes ammonia.

The process can be summarized in three main steps:

» Catalytic Oxidation of Ammonia: Ammonia is mixed with air and passed over a platinum-
rhodium catalyst at high temperatures (around 850-950 °C) to produce nitric oxide (NO).

4 NHs(g) + 5 O2(g) ~ 4 NO(g) + 6 H20(g)

» Oxidation of Nitric Oxide: The nitric oxide produced is then cooled and further oxidized with
air to form nitrogen dioxide (NO-).

2 NO(g) + O2(g) —» 2 NO2(g)

o Absorption in Water: The nitrogen dioxide is then absorbed in water to produce nitric acid
(HNOs).

3 NO2(g) + H20(l) - 2 HNO3(aq) + NO(g)

Quantitative Analysis of Nitrogen Dioxide

The accurate measurement of nitrogen dioxide concentrations is crucial for environmental
monitoring, industrial process control, and research. A variety of analytical techniques have
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been developed over the years, each with its own principles and applications.

Method

Principle

Typical Application

Detection Limit

Chemiluminescence

Reaction of NO with
ozone (Os) to produce
excited NOz2*, which
emits light upon
returning to its ground
state. NOz in the
sample is first reduced
to NO.

Continuous monitoring

of ambient air quality.

~0.1 ppb

Spectroscopy (UV-
Vis)

Absorption of light by
NO: in the ultraviolet
and visible regions of
the electromagnetic

spectrum.

Remote sensing and

laboratory studies.

Varies with path
length

Colorimetric Methods

Reaction of NO2z with
a specific reagent to
form a colored
compound, the
intensity of which is
measured

spectrophotometrically

Historical methods,

grab sampling.

~0.005 ppm

Electrochemical

Sensors

Electrochemical
reaction of NO2 at a
sensor electrode,
generating a current
proportional to its

concentration.

Personal exposure
monitoring, portable

devices.

~0.1 ppm

Biological Effects and Signaling Pathways

Initially recognized for its toxicity as an air pollutant, research has uncovered the complex

biological effects of nitrogen dioxide, particularly its role in inducing oxidative stress and
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inflammation in the respiratory system.

Inhaled nitrogen dioxide can penetrate deep into the lungs, where it dissolves in the epithelial
lining fluid and reacts with various biological molecules. This initiates a cascade of events that

can lead to cellular damage and inflammation.

Protein Tyrosine Nitration

One of the key molecular mechanisms of NO2 toxicity is protein tyrosine nitration. This post-
translational modification involves the addition of a nitro group (-NO:2) to the aromatic ring of
tyrosine residues in proteins. This process can be mediated by reactive nitrogen species,
including nitrogen dioxide.[7][8][9] The nitration of tyrosine can alter the structure and function
of proteins, potentially leading to enzyme inactivation, disruption of signaling pathways, and

cellular dysfunction.[10]

Nitrogen Dioxide (NOz)

Oxidation

Other Oxidants Oxidation . +NO2 . . Altered Protein Function
(e.g., O3, H202) e R e CaRliEyiel (e.g., enzyme inactivation)

Tyrosine Residue
in Protein
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Mechanism of Protein Tyrosine Nitration by Nitrogen Dioxide.

Induction of Apoptosis via MAPK/JNK and Fas/FasL
Pathways

Exposure to nitrogen dioxide has been shown to induce apoptosis (programmed cell death) in
lung epithelial cells. This process appears to be mediated, at least in part, by the activation of

specific signaling pathways, including the Mitogen-Activated Protein Kinase (MAPK) / c-Jun N-
terminal Kinase (JNK) pathway and the Fas/Fas ligand (FasL) pathway.
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Nitrogen dioxide-induced oxidative stress can activate the MAPK/JNK signaling cascade,
leading to the phosphorylation of downstream transcription factors that regulate the expression
of genes involved in apoptosis.[11][12][13] Additionally, NO2 exposure may upregulate the
expression of FasL on immune cells and Fas receptor on lung epithelial cells, leading to the
activation of the Fas-mediated apoptotic pathway.[2][14]
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NO:z-induced Apoptosis Signaling Pathways.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b3149021?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3149021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocols

Historical Experiment: Priestley's Preparation of
"Nitrous Air" and Observation of Nitrogen Dioxide

Objective: To prepare "nitrous air" (nitric oxide) and observe its reaction with "common air" to
form the reddish-brown nitrogen dioxide.

Materials:

A glass phial or flask

A pneumatic trough filled with water

A glass collection jar

Copper filings or turnings

"Spirit of nitre" (nitric acid)

A bent glass tube for gas delivery

Procedure:

Place a quantity of copper filings at the bottom of the glass phial.

« Fill the collection jar with water and invert it in the pneumatic trough, ensuring no air bubbles
are trapped inside.

o Carefully add "spirit of nitre" to the phial containing the copper filings. A reaction will
commence, producing a colorless gas ("nitrous air").

» Direct the gas produced through the bent glass tube into the inverted collection jar in the
pneumatic trough. The gas will displace the water in the jar.

e Once the collection jar is filled with the colorless "nitrous air,” carefully remove it from the
pneumatic trough, keeping it sealed.
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» To observe the formation of nitrogen dioxide, unseal the jar and allow "common air" to mix
with the "nitrous air."

+ Observe the immediate formation of a reddish-brown gas (nitrogen dioxide) and a decrease
in the total volume of the gas as the nitrogen dioxide dissolves in the water.

Experimental Setup

Glass Phial with Pneumatic Trough

Copper and Nitric Acid with Water Inverted Collection Jar

Procedure

Reaction produces
colorless 'Nitrous Air' (NO)

Collect 'Nitrous Air'
over water

Mix 'Nitrous Air'
with 'Common Air'

Observe formation of

reddish-brown gas (NO2)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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